Cas no 837430-19-0 (3-(pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 3-(pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 837430-19-0
• MF: C₇H₇F₅N₄
• MW: 242.149297952652
• CID: 1812773
• PubChem ID: 58333849
• Update Time: 2025-07-24

3-(pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine, 5,6,7,8-tetrahydro-3-(pentafluoroethyl)-
• 3-(pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• 837430-19-0
• CJMVQFVLPRVJOG-UHFFFAOYSA-N
• SCHEMBL1971368

• Inchi： 1S/C7H7F5N4/c8-6(9,7(10,11)12)5-15-14-4-3-13-1-2-16(4)5/h13H,1-3H2
• InChI Key： CJMVQFVLPRVJOG-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=NN=C2CNCCN21)F

Computed Properties

• Exact Mass: 242.05908705g/mol
• Monoisotopic Mass: 242.05908705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-(pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine

3-(Pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine: A Comprehensive Overview

The compound 3-(pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine (CAS No. 837430-19-0) is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of triazolopyrazines, which are heterocyclic aromatic compounds with significant applications in various fields of chemistry and materials science. The presence of a pentafluoroethyl group introduces additional electronic and steric effects that enhance its reactivity and make it a valuable substrate for further chemical transformations.

Recent studies have highlighted the potential of triazolopyrazines as building blocks in the synthesis of advanced materials. For instance, researchers have explored their use in the development of high-performance polymers and organic semiconductors. The incorporation of the pentafluoroethyl group in this compound further enhances its electronic properties by introducing strong electron-withdrawing effects. This makes it an ideal candidate for applications in optoelectronic devices and energy storage systems.

The synthesis of 3-(pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolopyrazine core through a cyclization reaction followed by the introduction of the pentafluoroethyl group via nucleophilic substitution or coupling reactions. These methods have been optimized to achieve high yields and purity levels.

In terms of structural characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and intermolecular interactions. The compound exhibits a planar structure with significant conjugation across the triazolopyrazine ring system. This conjugation is critical for its electronic properties and reactivity.

One of the most promising applications of CAS No. 837430-19-0 is in the field of drug discovery. Its unique combination of electronic properties and structural flexibility makes it an attractive candidate for use as a scaffold in medicinal chemistry. Recent research has focused on its potential as an inhibitor of certain enzymes involved in disease pathways. Initial in vitro studies have shown promising results, indicating its potential for further development into therapeutic agents.

Moreover, the compound has shown potential in catalysis applications due to its ability to act as a Lewis acid catalyst. Its strong electron-withdrawing effects make it effective in facilitating various organic transformations such as cycloadditions and cross-coupling reactions. This has led to its use in green chemistry approaches aimed at developing more sustainable synthetic methods.

In conclusion,3-(Pentafluoroethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine (CAS No. 837430-19-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and electronic properties make it a valuable tool for researchers in organic synthesis, materials science, and drug discovery. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry.